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Compound of Interest

Compound Name: 2,3-Dihydroxybutanoic acid

Cat. No.: B1641195 Get Quote

Essential Safety and Handling Guide for 2,3-
Dihydroxybutanoic Acid
This guide provides crucial safety protocols and logistical information for the handling and

disposal of 2,3-Dihydroxybutanoic acid, designed for researchers, scientists, and drug

development professionals. Adherence to these procedures is vital for ensuring a safe

laboratory environment and minimizing exposure risks.

Hazard Identification: 2,3-Dihydroxybutanoic acid and structurally similar organic acids are

classified with potential hazards that necessitate careful handling. Based on data for analogous

compounds, the primary risks include severe skin burns, serious eye damage, and respiratory

irritation, particularly if the substance is in powdered form and dust is generated.[1][2]

Personal Protective Equipment (PPE)
A comprehensive approach to personal protection is mandatory to prevent contact and

exposure. The following table summarizes the required PPE for handling 2,3-
Dihydroxybutanoic acid.
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Protection Type
Recommended
Equipment

Specification/Stand
ard

Purpose

Eye & Face Protection

Safety goggles with

side-shields or a face

shield

EN 166 (EU) or ANSI

Z87.1 (US)

compliant[3]

To protect against

splashes and eye

irritation.[2]

Hand Protection

Chemical-resistant

gloves (e.g., Nitrile

rubber)

EN 374 compliant[3]

To prevent skin

contact, which can

cause severe burns or

irritation.[1][2]

Skin & Body

Protection

Laboratory coat, long-

sleeved clothing
N/A

To prevent skin

exposure.[1][2]

Respiratory Protection

NIOSH (US) or EN

143/149 (EU)

approved respirator

Required if dusts are

generated or

ventilation is

inadequate.[2][3]

To avoid respiratory

tract irritation from

dust or aerosols.[2]

Operational Plan: Step-by-Step Handling and
Storage
Proper operational procedures are critical for maintaining chemical integrity and ensuring

laboratory safety.

1. Engineering Controls:

Ventilation: Always handle 2,3-Dihydroxybutanoic acid in a well-ventilated area. A chemical

fume hood is strongly recommended to minimize inhalation exposure.[3]

2. Handling Procedures:

Avoid Contact: Take all necessary precautions to prevent contact with skin, eyes, and

clothing.[3]

Dust Prevention: Avoid the formation and spread of dust in the air.[4]
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Personal Hygiene: Wash hands thoroughly after handling the compound. Do not eat, drink,

or smoke in the laboratory.[3]

3. Storage:

Conditions: Store in a cool, dry, and well-ventilated area.[3]

Container: Keep the container tightly closed to prevent moisture absorption and

contamination.[3][5]

Incompatibilities: Store away from incompatible materials such as strong oxidizing agents,

strong acids, and bases.[1]
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2,3-Dihydroxybutanoic Acid

Hazards

Skin Corrosion/Irritation

Serious Eye Damage

Respiratory Irritation

Protective Measures

Chemical Gloves

Safety Goggles

Lab Coat

Respirator (if dusty)

Prevents Prevents PreventsPrevents
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Personal protective equipment for handling 2,3-
Dihydroxybutanoic acid]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1641195#personal-protective-equipment-for-
handling-2-3-dihydroxybutanoic-acid]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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